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CAS No.: 134868-93-2
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Abstract

This technical guide provides a comprehensive overview of 3-(Benzyloxy)-5-
(hydroxymethyl)phenol, a versatile trifunctional phenol derivative. While a specific CAS
number for this compound is not prominently cataloged, its structural features—a phenolic
hydroxyl, a primary alcohol, and a benzyl-protected phenol—make it a valuable intermediate in
various fields, including medicinal chemistry and materials science. This document details its
chemical identifiers, a proposed scalable synthetic pathway, methods for analytical
characterization, and potential applications. The guide is intended for researchers, chemists,
and professionals in drug development seeking to leverage this molecule's unique reactivity
and structural attributes.

Compound Identification and Physicochemical
Properties
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3-(Benzyloxy)-5-(hydroxymethyl)phenol is a key organic building block. Its precise identifiers
and properties are summarized below. It is important to note that while the parent compound
3,5-bis(hydroxymethyl)phenol and the related 3-(Benzyloxy)phenol are well-documented, the
target molecule of this guide is a more specialized derivative.

Table 1: Compound Identifiers

Identifier Value Source

3-(Benzyloxy)-5-

IUPAC Name N/A
(hydroxymethyl)phenol

5-(Benzyloxy)-3-

(5-(Benzyloxy) NIA

hydroxyphenyl)methanol

Molecular Formula C14H1403 N/A

Molecular Weight 230.26 g/mol N/A
_ C1=CC=C(C=C1)Cc0oC2=CC(C

Canonical SMILES N/A

=C(C2)0)CO

153707-56-3 (for 3,5-
Related CAS Number ) [1]
bis(hydroxymethyl)phenol)

3769-41-3 (for 3-
Related CAS Number [2]
(Benzyloxy)phenol)

Table 2: Estimated Physicochemical Properties
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Property Value Notes

Inferred from related

Appearance White to off-white solid compounds like 3-
(Benzyloxy)phenol.
. . i Expected to be a crystalline
Melting Point Not available )
solid at room temperature.
High boiling point is expected
Boiling Point > 350 °C (estimated) due to hydrogen bonding

capabilities.

Soluble in methanol, DMSO,
Solubility ethyl acetate. Sparingly

Inferred from structural

] analogues.[3]
soluble in water.

Synthesis and Purification

The synthesis of 3-(Benzyloxy)-5-(hydroxymethyl)phenol can be achieved through a multi-
step pathway starting from commercially available 5-hydroxyisophthalic acid. This route offers a
scalable and safer alternative to methods employing hazardous reagents like Lithium
Aluminium Hydride (LAH). The key strategic steps involve esterification, selective protection of
the phenolic hydroxyl group, and reduction of the ester groups to primary alcohols.

Causality in Experimental Design

The chosen synthetic pathway is predicated on several key principles:

o Protection Strategy: The phenolic hydroxyl group is more acidic than the carboxylic acid
protons (after esterification) and is therefore selectively benzylated under basic conditions.
Benzyl bromide is an effective and common reagent for this purpose. The benzyl ether is a
robust protecting group, stable to the subsequent reduction step, and can be readily
removed via catalytic hydrogenation if the free phenol is required later.

e Reduction: Sodium borohydride (NaBHa) is selected as the reducing agent. While less
reactive than LAH, it is significantly safer to handle, especially for scale-up operations, and is
effective for reducing esters to alcohols, particularly when activated.
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 Purification: Column chromatography is employed at intermediate stages to ensure the purity
of the products, which is critical for the success of subsequent reactions.

Proposed Synthetic Workflow

Step 1: Esterification

G-Hydroxyisophthalic AcioD

MeOH, H2S04

Step 2: B«venzylation

G)imethyl 5-hydroxyisophtha|ate)

BnBr, K2COs, DMF

Step 3: theduction

G)imethyl 5-(benzyloxy)isophthalatea

NaBHa4, THF/MeOH

Intermediavte Product

65-(Benzyloxy)-l,3-phenylene)dimethanoD

Selective Oxidation/Derivatization
(Hypothetical)

Conceptuav Final Step

3-(Benzyloxy)-5-(hydroxymethyl)phenol
Target Compound - requires selective reaction not detailed in sources

Click to download full resolution via product page
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Caption: Proposed synthesis of the precursor (5-(Benzyloxy)-1,3-phenylene)dimethanol.

Note: The direct synthesis of 3-(Benzyloxy)-5-(hydroxymethyl)phenol requires a selective
reaction on one of the two hydroxymethyl groups of the intermediate (D), which is a non-trivial
synthetic challenge. The provided literature focuses on the synthesis of the symmetric diol (D)
or the fully debenzylated 3,5-bis(hydroxymethyl)phenol.

Detailed Experimental Protocol: Synthesis of (5-
(Benzyloxy)-1,3-phenylene)dimethanol

This protocol is adapted from scalable methods for preparing related compounds.

Step 1: Esterification of 5-Hydroxyisophthalic Acid

To a round-bottomed flask, add 5-hydroxyisophthalic acid and methanol (approx. 10
volumes).

o Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (catalytic amount).

e Heat the reaction mixture to reflux (approx. 70 °C) and maintain for 15 hours, monitoring by
TLC.

» After completion, distill off the methanol under reduced pressure.

o Extract the residue with ethyl acetate, wash with saturated sodium bicarbonate solution and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield
dimethyl 5-hydroxyisophthalate.

Step 2: Benzylation of the Phenolic Hydroxyl Group
o Dissolve the product from Step 1 in dimethylformamide (DMF).
e Add potassium carbonate (K2COs, approx. 2.5 equivalents).

e Add benzyl bromide (BnBr, approx. 1.1 equivalents) dropwise at room temperature.
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e Stir the mixture at room temperature for 12-16 hours.
e Pour the reaction mixture into water and extract with ethyl acetate.

e Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,
and concentrate.

 Purify the crude product by column chromatography to obtain dimethyl 5-
(benzyloxy)isophthalate.

Step 3: Reduction of Ester Groups

o Dissolve the benzylated diester from Step 2 in a mixture of tetrahydrofuran (THF) and
methanol.

e Cool the solution to 0 °C and add sodium borohydride (NaBHa4, approx. 4-5 equivalents)
portion-wise.

 Allow the reaction to warm to room temperature and stir for 24 hours.
e Quench the reaction carefully by the slow addition of water at O °C.
o Extract the product with ethyl acetate.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to
yield (5-(Benzyloxy)-1,3-phenylene)dimethanol, which is a structural isomer of the target
compound. Further selective functionalization would be required to obtain the target
molecule.

Analytical Characterization

The structural elucidation of 3-(Benzyloxy)-5-(hydroxymethyl)phenol would rely on standard
spectroscopic techniques.

Table 3: Expected Spectroscopic Data
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Technique

Expected Features

1H NMR

- Singlet for the benzylic CH2 protons (~5.1
ppm).- Singlet for the hydroxymethyl CH2
protons (~4.5 ppm).- Multiplets for the aromatic
protons of the benzyl group (~7.3-7.4 ppm).-
Singlets/multiplets for the aromatic protons on
the central phenyl ring (~6.8-7.0 ppm).- Broad
singlets for the phenolic OH and alcoholic OH
protons (variable, depending on solvent and

concentration).

13C NMR

- Signal for the benzylic CHz carbon (~70 ppm).-
Signal for the hydroxymethyl CH= carbon (~65

ppm).- Signals for aromatic carbons (~105-160

ppm).

FT-IR (cm™1)

- Broad O-H stretch (~3300-3400 cm™1).-
Aromatic C-H stretch (~3030 cm~1).- Aliphatic C-
H stretch (~2850-2950 cm~1).- C-O ether and
alcohol stretch (~1050-1250 cm~1).- Aromatic
C=C bending (~1450-1600 cm™1),

Mass Spec (ESI)

Expected [M+H]* at m/z 231.09, [M+Na]* at m/z
253.07.

The characterization would be confirmed by comparing the obtained data with that of similar

structures reported in the literature.[4]

Applications and Significance in Research

The unique trifunctional nature of 3-(Benzyloxy)-5-(hydroxymethyl)phenol makes it a highly

valuable building block for advanced chemical synthesis.

o Drug Discovery and Medicinal Chemistry: The core phenolic structure is a common motif in

biologically active molecules. The distinct reactivity of the three functional groups (phenolic

OH, alcoholic OH, and benzyl ether) allows for sequential and site-selective modifications.

The benzyloxy group can act as a pharmacophore itself or as a protected precursor to a
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phenol, which is crucial in designing inhibitors for enzymes like monoamine oxidase (MAO).
[5] The overall structure can serve as a scaffold for creating libraries of compounds for
screening against various biological targets.

o Polymer and Materials Science: Phenolic compounds with multiple reactive sites, such as
hydroxymethyl groups, are fundamental monomers for creating complex polymers. This
molecule is a potential precursor for the synthesis of poly(aryl ether) dendrimers and other
hyperbranched polymers. These materials have applications in drug delivery, catalysis, and
coatings.

o Ligand Synthesis: The functional groups can be used to chelate metal ions, making the
molecule a candidate for developing novel ligands for catalysis or imaging agents.

Safety and Handling

Safety information is based on data for structurally related compounds such as 3-
(Benzyloxy)phenol and other phenols.[2][6][7]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]
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Handling and Storage:

e Handling: Use in a well-ventilated area or under a fume hood. Avoid contact with skin, eyes,
and clothing.[6][7]

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[6] Store under
an inert atmosphere as phenolic compounds can be air-sensitive.

e Incompatible Materials: Strong oxidizing agents, strong bases.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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